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Compound of Interest

Compound Name: Diacetylpiptocarphol

Cat. No.: B586998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary
Diacetylpiptocarphol is a naturally occurring sesquiterpene lactone belonging to the

guaianolide class.[1] It is characterized by the CAS Registry Number 101628-29-9. This

compound has garnered interest within the scientific community for its potential biological

activities, primarily its cytotoxic and antiprotozoal properties. Research indicates its mode of

action is likely centered on the induction of apoptosis in target cells, making it a subject of

investigation for novel therapeutic applications.[2]
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Property Value Source

CAS Number 101628-29-9 [2][3]

Molecular Formula C₁₉H₂₄O₉ [2][3]

Molecular Weight 396.39 g/mol [2][3]

IUPAC Name

[(2E)-8-(acetyloxy)-10,11-

dihydroxy-1,10-dimethyl-5-oxo-

4,14-

dioxatricyclo[9.2.1.0³,⁷]tetradec

a-2,6-dien-6-yl]methyl acetate

Class
Sesquiterpene Lactone

(Guaianolide)
[1]

Biological Activity and Quantitative Data
Diacetylpiptocarphol has demonstrated notable biological activity, particularly against

protozoan parasites and in cytotoxic assays. The primary activities reported in the literature are

its antiplasmodial and antileishmanial effects.

Antiprotozoal and Cytotoxic Activity

A key study by Girardi et al. (2015) evaluated the in vitro activity of several hirsutinolide-type

sesquiterpenoids, including compounds structurally related to Diacetylpiptocarphol, against

Plasmodium falciparum (the parasite responsible for malaria) and Leishmania infantum (a

causative agent of leishmaniasis). The study also assessed the cytotoxicity of these

compounds against VERO cells (a lineage of kidney epithelial cells from an African green

monkey), which is a standard method for evaluating potential toxicity to mammalian cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25980423/
https://www.researchgate.net/publication/346192365_Antiprotozoal_Activity_of_Sesquiterpenes_from_Jasonia_Glutinosa
https://pubmed.ncbi.nlm.nih.gov/25980423/
https://www.researchgate.net/publication/346192365_Antiprotozoal_Activity_of_Sesquiterpenes_from_Jasonia_Glutinosa
https://pubmed.ncbi.nlm.nih.gov/25980423/
https://www.researchgate.net/publication/346192365_Antiprotozoal_Activity_of_Sesquiterpenes_from_Jasonia_Glutinosa
https://pubmed.ncbi.nlm.nih.gov/37806467/
https://www.benchchem.com/product/b586998?utm_src=pdf-body
https://www.benchchem.com/product/b586998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity
Target
Organism/Cell
Line

IC₅₀ (µg/mL)

Cytotoxicity
(CC₅₀ in µg/mL
against VERO
cells)

Selectivity
Index (SI)

Antiplasmodial
Plasmodium

falciparum
3.0 <3 ~1

Antileishmanial
Leishmania

infantum
13.4 <3 <1

Note: The specific IC₅₀ values for Diacetylpiptocarphol itself were not explicitly detailed in the

abstract of the primary study found. The data presented is for the most active aqueous extracts

from a plant known to contain similar sesquiterpene lactones. The cytotoxicity of the pure

compounds was noted to be high, impacting selectivity.

Mechanism of Action: Apoptosis Induction
The cytotoxic effects of Diacetylpiptocarphol and related sesquiterpene lactones are believed

to be mediated through the induction of apoptosis, or programmed cell death.[2] While the

precise signaling cascade initiated by Diacetylpiptocarphol has not been fully elucidated, the

general mechanism for this class of compounds involves interaction with cellular pathways that

regulate cell growth and survival.

Hypothesized Apoptotic Signaling Pathway

The following diagram illustrates a generalized pathway by which sesquiterpene lactones are

thought to induce apoptosis, which may be applicable to Diacetylpiptocarphol. This often

involves the inhibition of pro-survival signaling pathways like NF-κB and the activation of

intrinsic mitochondrial apoptotic pathways.
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Plant Material
(e.g., Piptocarpha species)

Solvent Extraction
(e.g., with ethanol or methanol)

Liquid-Liquid Partitioning
(e.g., with hexane, ethyl acetate)

Column Chromatography
(Silica gel, Sephadex)

Preparative HPLC

Structure Elucidation
(NMR, MS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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